Cas no 2121513-01-5 (6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester)

• Product Name: 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester
• CAS No: 2121513-01-5
• MF: C₁₄H₂₀BFO₃
• MW: 266.116208076477
• MDL: MFCD22415000
• CID: 5079044
• Update Time: 2026-03-01

6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester
• 2-(6-fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22415000
• Inchi： 1S/C14H20BFO3/c1-9-7-8-10(16)11(12(9)17-6)15-18-13(2,3)14(4,5)19-15/h7-8H,1-6H3
• InChI Key： CUKZFVYOHNZHMX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 27.7

Additional information on 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester

6-Fluoro-2-methoxy-3-methylphenylboronic Acid Pinacol Ester

The compound with CAS No 2121513-01-5, known as 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester, is a highly specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and materials science. This compound is a key intermediate in the synthesis of various biologically active molecules and advanced materials. Its unique structure, featuring a fluorine atom at the 6-position, a methoxy group at the 2-position, and a methyl group at the 3-position on the phenyl ring, makes it highly versatile for applications in drug discovery and material engineering.

Boronic acids have long been recognized for their reactivity in Suzuki-Miyaura coupling reactions, which are pivotal in constructing carbon-carbon bonds. The pinacol ester form of this compound enhances its stability and reactivity, making it an ideal candidate for cross-coupling reactions. Recent studies have demonstrated its utility in synthesizing complex aromatic systems with high precision and efficiency. For instance, researchers have employed this compound to develop novel anticancer agents by incorporating it into heterocyclic frameworks that exhibit potent cytotoxic activity against various cancer cell lines.

The synthesis of 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester involves a multi-step process that begins with the preparation of the corresponding phenol derivative. Advanced methodologies, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to optimize the reaction conditions, ensuring high yields and purity. The introduction of the boronic acid group is typically achieved through nucleophilic substitution or metal-mediated coupling strategies, depending on the specific requirements of the reaction.

In terms of applications, this compound has found extensive use in the development of fluorinated aromatic compounds, which are highly sought after in pharmaceuticals due to their unique pharmacokinetic properties. Fluorine substitution often enhances drug stability, bioavailability, and selectivity, making this compound a valuable building block in medicinal chemistry. Recent research has highlighted its role in the synthesis of HIV protease inhibitors and kinase inhibitors, where its structural features contribute to improved enzyme binding affinity.

Beyond pharmaceutical applications, 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester has also been explored in the field of materials science. Its ability to participate in cross-coupling reactions allows for the construction of advanced polymers and nanoparticles with tailored electronic properties. For example, researchers have utilized this compound to develop novel conjugated polymers for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The importance of this compound is further underscored by its role in enabling green chemistry practices. The use of pinacol esters as boronating agents minimizes waste generation and reduces environmental impact compared to traditional methods. This aligns with current trends toward sustainable chemical synthesis and highlights the compound's potential for large-scale industrial applications.

In conclusion, 6-Fluoro-2-methoxy-3-methylphenylboronic acid pinacol ester is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across diverse scientific disciplines.